4-n-Pentyloxyiodobenzene

• Molecular Formula: C11H15IO
• Molecular Weight: 290.14 g/mol
• IUPAC Name: 1-iodo-4-pentoxybenzene
• InChI: InChI=1S/C11H15IO/c1-2-3-4-9-13-11-7-5-10(12)6-8-11/h5-8H,2-4,9H2,1H3
• InChI Key: NCRZCKQZEMXEJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)I

Description

4-<i>n</i>-Pentyloxyiodobenzene (IUPAC: 1-iodo-4-pentyloxybenzene) is a para-substituted iodobenzene derivative featuring a pentyloxy (–O–C₅H₁₁) substituent. Its molecular formula is C₁₁H₁₅IO, with a molecular weight of 290.04 g/mol. Structurally, the iodine atom and pentyloxy group occupy opposing positions on the benzene ring, conferring distinct electronic and steric properties. This compound is hypothesized to exhibit lower crystallinity and higher lipophilicity compared to shorter-chain analogs, impacting its solubility and reactivity in organic synthesis .

Comparison with Similar Compounds

4-Iodoanisole (4-Methoxyiodobenzene)

• Molecular Formula : C₇H₇IO
• Molecular Weight : 234.04 g/mol
• Melting Point (mp) : 48–51°C
• Boiling Point (bp) : 237°C at 726 mmHg
• Hazards : R36/37/38 (irritating to eyes, respiratory system, skin) .

Comparison :

• The pentyloxy chain in 4-<i>n</i>-Pentyloxyiodobenzene increases molecular weight by ~56 g/mol compared to 4-Iodoanisole.
• The longer alkoxy chain likely reduces melting point (estimated mp: 30–40°C) due to decreased symmetry and increased flexibility.
• Boiling point is projected to be higher (>250°C) due to enhanced van der Waals interactions from the longer alkyl chain.
• Both compounds share similar hazards (irritancy), but 4-<i>n</i>-Pentyloxyiodobenzene may exhibit lower volatility .

4-Iodoaniline

• Molecular Formula : C₆H₆IN
• Molecular Weight : 219.02 g/mol
• Melting Point : 61–63°C
• Hazards : R22 (harmful if swallowed), R36/37/38 .

Comparison :

• The amino (–NH2) group in 4-Iodoaniline is strongly electron-donating via resonance, whereas the pentyloxy group in 4-<i>n</i>-Pentyloxyiodobenzene donates electrons less effectively.
• 4-Iodoaniline has a higher melting point due to hydrogen bonding, absent in the alkoxy-substituted analog.
• 4-<i>n</i>-Pentyloxyiodobenzene is less reactive in electrophilic substitution reactions but more soluble in nonpolar solvents due to its lipophilic chain .

Iodobenzene

• Molecular Formula : C₆H₅I
• Molecular Weight : 204.01 g/mol
• Boiling Point : 188°C
• Hazards : Fp 77°C (flammable) .

Comparison :

• The absence of a para-substituent in iodobenzene results in lower molecular weight and simpler reactivity.
• 4-<i>n</i>-Pentyloxyiodobenzene’s boiling point is significantly higher (>250°C vs. 188°C) due to the pentyloxy group’s contribution to intermolecular forces.
• Iodobenzene is more volatile and flammable, whereas 4-<i>n</i>-Pentyloxyiodobenzene’s hazards are dominated by irritancy rather than flammability .

Data Table: Key Properties of Compared Compounds

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Key Hazards
4-<i>n</i>-Pentyloxyiodobenzene*	290.04	~30–40 (est.)	>250 (est.)	Irritant (R36/37/38)
4-Iodoanisole	234.04	48–51	237	R36/37/38
4-Iodoaniline	219.02	61–63	N/A	R22, R36/37/38
Iodobenzene	204.01	-29	188	Flammable (Fp 77°C)

*Estimated values based on structural analogs.